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Compound of Interest

Compound Name: 2-Amino-5-formylthiazole

Cat. No.: B086583

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-formylthiazole is a heterocyclic organic compound with significance as a synthetic
intermediate in the development of pharmaceuticals and other specialty chemicals.[1] Its
bifunctional nature, containing both an amine and an aldehyde group on a thiazole ring, allows
for a diverse range of chemical reactions.[1] A thorough understanding of its solubility and
stability is critical for its effective use in research and development, particularly in drug
discovery and manufacturing. This guide provides a summary of the known physicochemical
properties of 2-Amino-5-formylthiazole, along with detailed, generalized experimental
protocols for determining its solubility and stability.

Physicochemical Properties

A compilation of the available physical and chemical properties for 2-Amino-5-formylthiazole
is presented below. This data is essential for handling, storage, and for the design of
experimental procedures.
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Property Value Source(s)

Molecular Formula CaHaN20S [2][3]

Molecular Weight 128.15 g/mol [1][3]
White to off-white or colorless

Appearance to slightly yellow [1114]
crystalline/powdery solid

Melting Point 122-132 °C [1][2]

pKa (Predicted) 3.16£0.10 [2]
Keep in a dark place, under an

Storage inert atmosphere, at room [5]

temperature.

Solubility Profile

Currently, there is limited quantitative solubility data for 2-Amino-5-formylthiazole in publicly

available literature. However, qualitative descriptions of its solubility have been reported.

Solvent Type

Solubility

Source(s)

Water

Slightly soluble

[1](21[4]

Organic Solvents

Alcohols Soluble [1112][4]
Ethers Soluble [4]
Chlorinated Hydrocarbons Soluble [1112][4]
Dimethyl Sulfoxide (DMSO) Soluble [5]
Dimethylformamide (DMF) Soluble [5]

For drug development and formulation, obtaining precise quantitative solubility data is

imperative. A general experimental workflow for determining the thermodynamic solubility of a

compound like 2-Amino-5-formylthiazole is outlined below.
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Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for thermodynamic solubility determination.

Stability Profile

The stability of 2-Amino-5-formylthiazole is a critical parameter, influencing its shelf-life,
storage conditions, and compatibility with other substances. It is reported to be stable under
normal storage conditions but may react with strong oxidizing agents.[5] To rigorously assess
its stability, a systematic study according to ICH (International Council for Harmonisation)
guidelines is recommended.

General Stability Study Design

A typical stability study involves exposing the compound to a range of environmental conditions
over a defined period and monitoring for degradation and changes in physical and chemical
properties.
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Caption: Logical workflow for a comprehensive stability study.

Experimental Protocols
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The following sections provide detailed, generalized methodologies for conducting solubility
and stability studies for 2-Amino-5-formylthiazole.

Protocol for Thermodynamic Solubility Determination

Objective: To determine the equilibrium solubility of 2-Amino-5-formylthiazole in various
solvents at a controlled temperature.

Materials:

e 2-Amino-5-formylthiazole

o Selected solvents (e.g., water, phosphate buffer pH 7.4, ethanol, DMSO)
 Vials with screw caps

o Orbital shaker with temperature control

e Centrifuge

o Calibrated analytical balance

e Volumetric flasks and pipettes

o HPLC-UV system or other suitable analytical instrument
e Syringe filters (e.g., 0.45 um PTFE)

Procedure:

o Prepare stock solutions of 2-Amino-5-formylthiazole in a suitable solvent for analytical
standard curve generation.

o Add an excess amount of 2-Amino-5-formylthiazole to a series of vials, ensuring a visible
amount of solid remains undissolved.

e Add a known volume of each test solvent to the respective vials.
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Securely cap the vials and place them in an orbital shaker set to a constant temperature
(e.g., 25 °C or 37 °C).

Equilibrate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is
reached.

After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the
undissolved solid.

Carefully withdraw an aliquot of the supernatant and immediately filter it using a syringe filter
to remove any remaining solid particles.

Dilute the filtered supernatant with a suitable solvent to a concentration within the range of
the analytical standard curve.

Analyze the diluted samples using a validated analytical method (e.g., HPLC-UV) to
determine the concentration of 2-Amino-5-formylthiazole.

Calculate the solubility in mg/mL or mol/L, accounting for the dilution factor.

Protocol for Stability Indicating Study

Objective: To evaluate the stability of 2-Amino-5-formylthiazole under various environmental

conditions and to identify potential degradation products.

Materials:

2-Amino-5-formylthiazole
Stability chambers with controlled temperature and humidity
Appropriate sample containers (e.g., amber glass vials)

HPLC-UV/MS system for separation and identification of degradation products

Procedure:
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o Develop and validate a stability-indicating analytical method (e.g., a gradient HPLC method)
that can separate the parent compound from any potential degradation products.

o Characterize the initial sample (T=0) for appearance, purity (assay), and the presence of any
impurities.

 Aliquot the 2-Amino-5-formylthiazole into multiple stability containers.

¢ Place the containers into stability chambers set at the desired conditions as per ICH
guidelines (e.g., 25 °C/60% RH, 40 °C/75% RH).[6][7][8]

o At specified time points (e.g., 0, 1, 3, 6 months), remove a set of samples from each storage
condition.

o Allow the samples to equilibrate to room temperature.
e Analyze the samples for:
o Appearance: Any change in color or physical form.

o Assay: The amount of remaining 2-Amino-5-formylthiazole to determine the extent of
degradation.

o Degradation Products: The formation and growth of any new peaks in the chromatogram.
If possible, identify these degradants using mass spectrometry (MS).

o Compile the data and analyze the trends to determine the degradation rate and establish a
potential shelf-life and recommended storage conditions.

Conclusion

While specific quantitative data on the solubility and stability of 2-Amino-5-formylthiazole is
not readily available in the public domain, this guide provides a framework for researchers to
systematically determine these critical parameters. The provided physicochemical data serves
as a foundation for handling and storage, and the detailed experimental protocols offer a clear
path for generating the necessary data to support further research and development activities.
Adherence to systematic and validated methodologies, such as those outlined here, is
essential for ensuring the quality and reliability of data in a drug development context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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